Cas no 96548-86-6 (6-amino-7H-Purine-7-propanenitrile)

• Product name: 6-amino-7H-Purine-7-propanenitrile
• CAS No: 96548-86-6
• MF: C₈H₈N₆
• MW: 188.189319610596
• CID: 1123343

6-amino-7H-Purine-7-propanenitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-7H-Purine-7-propanenitrile
• 7H-Purine-7-propanenitrile, 6-amino-

• Inchi： 1S/C8H8N6/c9-2-1-3-14-5-13-8-6(14)7(10)11-4-12-8/h4-5H,1,3H2,(H2,10,11,12)
• InChI Key： HRJDVWYYVAUBTJ-UHFFFAOYSA-N
• SMILES： N1(CCC#N)C2C(=NC=NC=2N)N=C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 505.6±60.0 °C(Predicted)
• pka: 4.47±0.30(Predicted)